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Compound of Interest

Compound Name: m-PEGA48-Br

cat. No.: B12418121

An In-Depth Technical Guide to the Safe Handling of m-PEG48-Br

For researchers, scientists, and drug development professionals, the proper handling of
specialized reagents is paramount to ensuring both experimental success and laboratory
safety. This guide provides a comprehensive overview of the safety data and handling
procedures for methoxy-poly(ethylene glycol)-bromide with 48 repeating units (m-PEG48-Br), a
commonly utilized PEGylation reagent.

Chemical Identification

Identifier Information

Chemical Name Methoxy-poly(ethylene glycol)-bromide
Synonyms mMPEG-Br, Methoxy PEG bromide
Molecular Formula CH30O(CH2CH20)48Br

Laboratory chemical for synthesis, medical
Primary Use research, drug-release, nanotechnology, and

new materials research.[1]

Hazard Identification

According to available safety data sheets for mMPEG-Bromide compounds, m-PEG48-Br is not
classified as a hazardous substance or mixture.[2] However, as with any chemical reagent,
appropriate caution should be exercised.
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GHS Classification: Not a hazardous substance or mixture.[2] Label Elements: No GHS label

elements, including precautionary statements, are required.[2] Other Hazards: None identified.

[2]

First Aid Measures

In the event of exposure, the following first aid measures should be taken.

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration.

Skin Contact

Wash the affected area with soap and plenty of

water. Remove any contaminated clothing.

Eye Contact

Flush eyes with water as a precautionary

measure.

Do not induce vomiting. Rinse mouth with water.

Ingestion Never give anything by mouth to an
unconscious person.
- Fres
Aspect Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Special Hazards

No specific data available.

Protective Equipment

For significant fires, wear a self-contained

breathing apparatus.

Accidental Release Measures
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Aspect

Recommendation

Personal Precautions

Avoid dust formation and breathing vapors, mist,

or gas.

Environmental Precautions

Prevent the material from entering drains or

water courses.

Containment and Cleaning

Mix with an inert absorbent material (e.g., sand,
vermiculite), sweep up, and place in a sealed

container for disposal.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of m-PEG48-Br and

ensuring laboratory safety.

Aspect

Recommendation

Handling

Handle in a well-ventilated area, preferably in a
chemical fume hood. Avoid contact with skin

and eyes. Do not breathe dust.

Storage

Store in a tightly closed container in a dry and
well-ventilated place. Recommended storage
temperatures vary by supplier, typically ranging
from -5°C to -20°C. Keep away from direct

sunlight.

Exposure Controls and Personal Protection
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Control/Protection

Recommendation

Engineering Controls

Use only in a chemical fume hood.

Eye/Face Protection

Wear chemical safety goggles that are tested
and approved under government standards
such as NIOSH (US) or EN 166 (EU).

Hand Protection

Handle with gloves. Inspect gloves prior to use
and dispose of contaminated gloves after use in
accordance with good laboratory practices.
Wash and dry hands after handling.

Skin and Body Protection

Wear appropriate protective clothing.

Respiratory Protection

If dust is generated, use a NIOSH-approved

respirator.

Physical and Chemical Properties

Specific quantitative data for m-PEG48-Br is not readily available. The following table

summarizes general properties.

Property Value
Appearance White to off-white solid.
Solubility Soluble in water and many organic solvents.

Stability and Reactivity
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Aspect Information

The bromide group is reactive and can undergo
Reactivity nucleophilic substitution reactions with amines,

thiols, and other nucleophiles.

Chemical Stability Stable under recommended storage conditions.
Hazardous Reactions No data available.

Conditions to Avoid Heat, flames, and sparks.

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition Products No data available.

Experimental Protocols and Handling
Considerations

m-PEGA48-Br is a key intermediate in the synthesis of various PEG derivatives for
bioconjugation, drug delivery, and materials science. The bromide end-group allows for facile
conversion to other functional groups.

A typical experimental workflow involving m-PEG48-Br for the synthesis of a PEGylated
product is outlined below.

Experimental Workflow for m-PEGA8-Br Conjugation

Add nucleophile
(e.g., amine, thiol)
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Caption: A generalized workflow for the nucleophilic substitution reaction of m-PEG48-Br.

The following diagram illustrates the logical relationship for safe handling practices in the
laboratory.

Safe Handling Protocol for m-PEG48-Br

Personal Protective Equipment (PPE)

Wear appropriate
[ chemical-resistant gloves Wear safety goggles Wear a lab coat
Handling Procedures
Work in a Ensure good ventilation Avoid inhalation of dust
chemical fume hood 9 and contact with skin/eyes
Storage

Store at -5°C to -20°C ngp container Protect from light and moisture
tightly closed
Emergency Response
Contain and clean up Follow first aid
Spl||S with inert material procedures for exposure

Click to download full resolution via product page

Caption: Key safety considerations for the handling and storage of m-PEG48-Br.

Toxicological Information
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Detailed toxicological studies for m-PEG48-Br are not available. The major component,
polyethylene glycol, is generally considered to have low toxicity. However, the chemical,
physical, and toxicological properties of m-PEG48-Br have not been thoroughly investigated.

Disposal Considerations

Dispose of m-PEG48-Br and any contaminated materials in accordance with local, state, and
federal regulations. It is recommended to arrange for disposal by a licensed disposal company.

This technical guide is intended to provide a summary of the available safety and handling
information for m-PEG48-Br. It is essential for all laboratory personnel to be familiar with this
information and to follow good laboratory practices when handling this or any other chemical
reagent. Always refer to the most current safety data sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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